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Compound of Interest

Compound Name: (2R)-7-hydroxyflavanone

Cat. No.: B1223057 Get Quote

Topic: (2R)-7-Hydroxyflavanone Proper Disposal Procedures Audience: Researchers,

Scientists, and Drug Development Professionals[1][2][3]

Executive Safety & Logistics Summary
(2R)-7-Hydroxyflavanone (CAS: 6515-36-2 for racemate/general structure) is a chiral

flavonoid derivative often used as a reference standard or intermediate in medicinal chemistry.

[2][3] While not classified as acutely toxic (e.g., P-listed), it is a Category 2 Skin/Eye Irritant and

STOT SE 3 Respiratory Irritant.[1][3][4]

Core Disposal Directive: The primary disposal pathway for (2R)-7-hydroxyflavanone is high-

temperature incineration via a licensed hazardous waste contractor.[2][3] Under no

circumstances should this compound be discharged into municipal sewer systems or disposed

of in general laboratory trash, due to its potential bioactivity and persistence as a phenolic

compound.[1]

Hazard Assessment & Waste Characterization
Before initiating disposal, you must characterize the waste stream to assign the correct

regulatory codes.[1]
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Property Specification Disposal Implication

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit. 2

(H319), STOT SE 3 (H335)

Treat as Hazardous Chemical

Waste.[1][2][3]

Physical State
Solid (Powder) or Solution (in

DMSO/MeOH)

Determines waste container

type (Solid vs. Liquid).[2][3]

Reactivity
Stable; Incompatible with

strong oxidizers.[2][3]

Segregate from oxidizing acids

(e.g., Nitric acid).

RCRA Status (USA) Not P-listed or U-listed.[2][3]

If in flammable solvent: D001.

[3] If solid: Non-regulated

chemical waste (unless

characteristic).[3]

Expert Insight: Although (2R)-7-hydroxyflavanone is not federally listed as a "toxic" waste (like

cyanide), its structural integrity as a flavonoid allows it to persist in aquatic environments if not

properly mineralized.[1][3] Therefore, we treat it with the same rigor as regulated organic

intermediates.

Disposal Decision Matrix (Workflow)
This self-validating workflow ensures compliance with EPA regulations and laboratory best

practices.[3]
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Waste Generation Source

Physical State?

Solid / Pure Substance

Powder/Crystals

Liquid Solution

Reaction Mix/HPLC

Container: Wide-Mouth HDPE
Label: 'Solid Chemical Waste - Irritant'

Central Accumulation Area
(Pickup by Licensed Contractor)

Solvent Type?

Halogenated
(e.g., DCM, Chloroform)

Contains Cl, F, Br

Non-Halogenated
(e.g., DMSO, Methanol, Ethanol)

No Halogens

Container: Halogenated Waste
Code: F001/F002

Container: Organic Solvents
Code: D001 (if flammable)

Click to download full resolution via product page

Caption: Logical decision tree for segregating (2R)-7-hydroxyflavanone waste streams based

on physical state and solvent compatibility.

Step-by-Step Disposal Protocols
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Scenario A: Disposal of Solid Substance (Pure
Standard)
Applicable for: Expired shelf stocks, contaminated weighing boats, or spilled powder.[1][2]

PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, and lab

coat.[1][3] Use a particulate respirator (N95) if handling large open quantities outside a fume

hood.[3]

Containment: Transfer the solid material into a wide-mouth HDPE (High-Density

Polyethylene) jar.

Why HDPE? It is chemically resistant to phenolic compounds and prevents leaching.[3]

Labeling: Affix a hazardous waste tag.

Chemical Name: Write "(2R)-7-Hydroxyflavanone". Do not use abbreviations or trade

names.

Hazards: Check "Irritant" and "Toxic" (precautionary).[3]

Debris: Place contaminated spatulas, weighing paper, and gloves into the same solid waste

container or a dedicated "Chemically Contaminated Debris" bin.[1]

Scenario B: Disposal of Liquid Solutions (HPLC Waste /
Mother Liquors)
Applicable for: Reaction mixtures, HPLC effluent, or stock solutions in DMSO/Methanol.[1][2][3]

Segregation Logic:

Non-Halogenated Stream: If dissolved in Methanol, Ethanol, DMSO, or Acetone.[1]

Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.[3]

Critical: Never mix these streams.[3][5] Halogenated solvents require more energy-

intensive incineration processes and mixing them increases disposal costs and safety

risks.[3]
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pH Check: Ensure the solution is neutral (pH 6-8).

Mechanism:[3][5][6][7][8] Phenols are weakly acidic.[3] If the solution is highly basic (pH >

10), the flavanone exists as a phenolate anion, which is more water-soluble but also more

reactive.[1] Neutralize with dilute HCl or NaHCO3 before adding to the organic waste drum

to prevent heat generation in the drum.[3]

Transfer: Pour into the appropriate safety carboy (equipped with a funnel and flame arrester).

Rinsing: Triple-rinse the original glassware with the same solvent used in the solution.[3] Add

rinsate to the waste container.[3]

Emergency Procedures: Spills
In the event of a spill during transfer or weighing, follow this immediate containment protocol.

Spill Response Workflow:

Isolate: Evacuate the immediate area (3-meter radius).[3] Alert nearby personnel.

Protect: Don PPE (Nitrile gloves, goggles, N95 mask).[1]

Contain (Solid):

Cover the powder with a damp paper towel to prevent dust generation.[3]

Sweep carefully into a dustpan.[3]

Do not use a vacuum cleaner unless it is an explosion-proof HEPA vacuum designed for

chemical labs.[3]

Contain (Liquid):

Place absorbent pads (vermiculite or polypropylene mats) over the liquid.[3]

Wait for absorption (approx. 2-5 minutes).[3]

Clean: Scrub the surface with a soap/water solution.[3]
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Disposal: Place all absorbent materials and PPE used during cleanup into a sealable bag,

then into the Solid Hazardous Waste container.

Regulatory References & Citations
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 1890, 7-Hydroxyflavanone.[1][3] PubChem.[3][4][9] [Link]

U.S. Environmental Protection Agency (2024).Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Part 261.[3] EPA.gov.[3] [Link][1][2][4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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